Cas no 2680704-06-5 (3-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid)

• Product Name: 3-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid
• CAS No: 2680704-06-5
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5648318
• PubChem ID: 165910971
• Update Time: 2025-10-10

3-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-{[(prop-2-en-1-yloxy)carbonyl]amino}propyl)benzoic acid
• 2680704-06-5
• EN300-28281490
• 3-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid

• Inchi： 1S/C14H17NO4/c1-2-9-19-14(18)15-8-4-6-11-5-3-7-12(10-11)13(16)17/h2-3,5,7,10H,1,4,6,8-9H2,(H,15,18)(H,16,17)
• InChI Key： UKKIRTUVGFYLRF-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NCCCC1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid

Comprehensive Overview of 3-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid (CAS No. 2680704-06-5)

3-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid (CAS No. 2680704-06-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique molecular structure, combines a benzoic acid moiety with a propyl linker and a prop-2-en-1-yloxy carbonylamino group. Such structural features make it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and polymer chemistry.

The growing interest in 3-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid is driven by its potential applications in designing biocompatible polymers and targeted drug delivery systems. Researchers are increasingly exploring its utility in creating pH-responsive materials, which are pivotal in developing smart therapeutics. For instance, its benzoic acid group can be functionalized to enhance solubility or binding affinity, making it a valuable building block in pharmaceutical formulations.

One of the most searched questions related to this compound is: "What are the synthetic routes for 3-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid?" The synthesis typically involves multi-step organic reactions, including amide coupling and esterification, starting from commercially available precursors. Advanced techniques like microwave-assisted synthesis have also been employed to improve yield and reduce reaction times, aligning with the industry's push for green chemistry practices.

In the context of AI-driven drug discovery, 3-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid has been flagged as a promising candidate for virtual screening. Its modular structure allows for easy integration into machine learning algorithms that predict bioactivity. This aligns with the broader trend of leveraging computational chemistry to accelerate R&D cycles, a topic frequently searched by professionals in the field.

Another hot topic is the compound's role in sustainable material development. With increasing regulatory pressure to reduce environmental impact, industries are seeking bio-based alternatives to traditional petrochemical-derived intermediates. The prop-2-en-1-yloxy group in this compound offers reactivity that can be harnessed for cross-linking reactions, enabling the creation of degradable polymers—a key focus area in circular economy initiatives.

From an analytical perspective, 3-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid is often characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, critical for applications in high-value chemicals. FAQs such as "How to analyze 3-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid?" reflect the demand for robust quality control protocols in industrial settings.

In summary, 3-(3-{(prop-2-en-1-yloxy)carbonylamino}propyl)benzoic acid (CAS No. 2680704-06-5) represents a convergence of innovation in synthetic chemistry, drug development, and sustainable materials. Its adaptability to modern technological advancements and alignment with industry trends ensure its continued relevance in scientific research and commercial applications.